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Abstract

2-(Methoxymethyl)benzoic acid, a synthetically accessible aromatic carboxylic acid, serves
as a valuable scaffold in medicinal chemistry and drug discovery. While direct research into its
biological activities is limited, its derivatives have demonstrated significant potential across
various therapeutic areas. This technical guide explores the prospective research applications
of 2-(Methoxymethyl)benzoic acid by examining the pharmacological profiles of its key
analogues. We delve into its role as a precursor for compounds with anti-inflammatory, anti-
allergic, and anticancer properties. This document provides a comprehensive overview of the
synthesis of the core molecule, detailed experimental protocols for evaluating its derivatives,
and a summary of quantitative biological data. Furthermore, we visualize the key signaling
pathways—COX/NF-kB, FceRIl, and MAPK/ERK—implicated in the activities of its derivatives,
offering a roadmap for future research and development.

Introduction

2-(Methoxymethyl)benzoic acid (CAS No: 88550-19-0) is an organic compound featuring a
benzoic acid backbone with a methoxymethyl substituent at the ortho position.[1] Its
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bifunctional nature, possessing both a carboxylic acid and an ether linkage, makes it a versatile
building block in organic synthesis. Although comprehensive biological studies on 2-
(Methoxymethyl)benzoic acid itself are not widely published, its structural motif is present in a
variety of pharmacologically active molecules. Research into its derivatives has revealed
promising activities, suggesting that the 2-(methoxymethyl)benzoic acid core can be a
privileged scaffold for the development of novel therapeutics.

This guide will focus on the potential research applications of 2-(Methoxymethyl)benzoic acid
by highlighting the significant findings related to its derivatives, thereby providing a strong
rationale for its use in drug discovery programs.

Physicochemical Properties

A summary of the key physicochemical properties of 2-(Methoxymethyl)benzoic acid is
presented in Table 1. This information is crucial for its handling, formulation, and application in
experimental settings.

Property Value Reference
Molecular Formula CoH1003 [1]
Molecular Weight 166.17 g/mol [1]
CAS Number 88550-19-0 [1]
IUPAC Name 2-(methoxymethyl)benzoic acid  [1]
SMILES COCC1=CC=CC=C1C(=0)0O [1]
LogP (Predicted) 1.7 [1]

Synthesis of 2-(Methoxymethyl)benzoic Acid

The synthesis of 2-(methoxymethyl)benzoic acid can be achieved through various routes. A
common and effective method involves the ring-opening of phthalide followed by methylation.

General Synthetic Workflow
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The synthesis from phthalide is a two-step process involving hydrolysis and subsequent
methylation.
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Phthalide

NaOH, Hz0, Reflux

Sodium 2-(hydroxymethyl)benzoate

Dimethyl sulfate, Reflux

2-(Methoxymethyl)benzoic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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